3,5-dimethoxy-N-(2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl)benzamide

• IUPAC Name: 3,5-dimethoxy-N-[2-(2-methoxyphenyl)-4-oxochromen-6-yl]benzamide
• InChI: InChI=1S/C25H21NO6/c1-29-17-10-15(11-18(13-17)30-2)25(28)26-16-8-9-23-20(12-16)21(27)14-24(32-23)19-6-4-5-7-22(19)31-3/h4-14H,1-3H3,(H,26,28)
• InChI Key: MHXNRRQSPDQJOH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=CC(=O)C3=C(O2)C=CC(=C3)NC(=O)C4=CC(=CC(=C4)OC)OC
• Molecular Formula: C25H21NO6
• Molecular Weight: 431.4 g/mol

Description

3,5-dimethoxy-N-(2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl)benzamide is a synthetic compound that has gained significant attention in scientific research due to its unique chemical structure and potential applications in various fields.

Scientific Research Applications

Synthesis and Structural Analysis

Compounds with similar structural features have been synthesized and characterized to understand their molecular frameworks and potential reactivity. For example, studies have involved the synthesis of dimethoxy-substituted compounds, exploring their crystal structures and chemical properties through various analytical techniques such as NMR, MS, and X-ray diffraction analysis. These studies lay the groundwork for further investigations into their chemical behavior and applications in material science and drug design (Xiaodong Chen, Jiao Ye, & A. Hu, 2012).

Antimicrobial and Anti-inflammatory Applications

Research has demonstrated that compounds bearing the dimethoxy and methoxy phenyl groups possess significant antimicrobial and anti-inflammatory activities. This is achieved through the synthesis of novel heterocyclic compounds derived from these groups, which have shown to inhibit cyclooxygenase enzymes and exhibit analgesic properties. Such findings indicate potential pharmaceutical applications in treating inflammation and infection (A. Abu‐Hashem, S. Al-Hussain, & M. Zaki, 2020).

Photochromic Properties

Certain derivatives have been investigated for their photochromic properties, where they undergo a reversible change in color upon exposure to light. This characteristic is pivotal in developing optical storage materials, photo-switching devices, and sensors. The exploration of such compounds can lead to advancements in materials science, particularly in creating responsive materials for various technological applications (I. V. Ozhogin et al., 2018).

Alkylating Agents and Molecular Modeling

Studies have also focused on evaluating the cytotoxic effects and alkylating properties of chromen derivatives. These compounds have shown promise as potential chemotherapeutic agents by inducing cytotoxicity in cancer cells through their alkylating activity. Molecular modeling and docking studies further elucidate their mechanism of action at the molecular level, offering insights into their interaction with biological targets (E. Budzisz et al., 2003).